Cas no 2703558-24-9 (Benzoic acid, 2-​ethoxy-​3,​5-​bis(trifluoromethyl)​-)

• Product Name: Benzoic acid, 2-​ethoxy-​3,​5-​bis(trifluoromethyl)​-
• CAS No: 2703558-24-9
• MF: C₁₁H₈F₆O₃
• MW: 302.17
• CID: 5077545
• Update Time: 2025-05-23

Benzoic acid, 2-​ethoxy-​3,​5-​bis(trifluoromethyl)​- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-​ethoxy-​3,​5-​bis(trifluoromethyl)​-

• Inchi： 1S/C11H8F6O3/c1-2-20-8-6(9(18)19)3-5(10(12,13)14)4-7(8)11(15,16)17/h3-4H,2H2,1H3,(H,18,19)
• InChI Key： CRBSGZUULPUAGV-UHFFFAOYSA-N
• SMILES： FC(F)(F)C1=CC(C(F)(F)F)=C(OCC)C(C(O)=O)=C1

Additional information on Benzoic acid, 2-​ethoxy-​3,​5-​bis(trifluoromethyl)​-

Benzoic Acid, 2-Ethoxy-3,5-Bis(Trifluoromethyl)- (CAS No. 2703558-24-9)

Benzoic acid, 2-ethoxy-3,5-bis(trifluoromethyl)-, also known by its CAS number 2703558-24-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzoic acid backbone substituted with an ethoxy group at the 2-position and two trifluoromethyl groups at the 3 and 5 positions. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The molecular structure of benzoic acid, 2-ethoxy-3,5-bis(trifluoromethyl)- is particularly interesting due to the presence of electron-withdrawing groups such as the trifluoromethyl groups. These groups significantly influence the electronic properties of the molecule, enhancing its reactivity in certain chemical reactions. Recent studies have shown that this compound exhibits excellent stability under harsh chemical conditions, making it suitable for use in high-performance materials and advanced chemical processes.

In terms of physical properties, benzoic acid, 2-ethoxy-3,5-bis(trifluoromethyl)- has a high melting point and moderate solubility in organic solvents. These characteristics make it ideal for applications in the pharmaceutical industry, where precise control over drug delivery systems is crucial. Additionally, its ability to form stable complexes with metal ions has been explored in recent research, opening new avenues for its use in catalysis and coordination chemistry.

The synthesis of benzoic acid, 2-ethoxy-3,5-bis(trifluoromethyl)- involves a multi-step process that typically begins with the bromination of a substituted benzene ring followed by nucleophilic substitution and subsequent oxidation to introduce the carboxylic acid group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, reducing the overall cost and environmental impact of manufacturing this compound.

One of the most promising areas of application for benzoic acid, 2-ethoxy-3,5-bis(trifluoromethyl)- is in the development of advanced materials for energy storage systems. Researchers have demonstrated that this compound can be used as an additive in lithium-ion batteries to improve their cycling stability and energy density. Furthermore, its unique electronic properties make it a potential candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In the field of pharmacology, benzoic acid, 2-ethoxy-3,5-bis(trifluoromethyl)- has shown potential as a lead compound for drug development. Its ability to modulate specific biological pathways has been explored in recent studies targeting various diseases, including cancer and inflammatory disorders. The compound's high bioavailability and low toxicity profile make it an attractive candidate for further preclinical testing.

The environmental impact of benzoic acid, 2-ethoxy-3,5-bis(trifluoromethyl)- has also been a subject of recent research. Studies indicate that this compound degrades slowly under natural conditions but does not pose significant risks to aquatic ecosystems when properly managed. Its safe handling and disposal are essential to minimize any potential environmental risks associated with its use.

In conclusion, benzoic acid, 2-ethoxy-3,5-bis(trifluoromethyl)-, CAS No. 2703558-24-9, is a versatile compound with a wide range of applications across multiple disciplines. Its unique molecular structure and favorable chemical properties continue to drive innovative research and development efforts. As advancements in synthetic methods and application technologies progress further, this compound is poised to play an even more critical role in shaping the future of chemistry and materials science.